molecular formula C17H17Cl2N3O2 B3742789 1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine

1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine

Cat. No. B3742789
M. Wt: 366.2 g/mol
InChI Key: HYRDQFAFQDBRJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a piperazine derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and limitations in laboratory experiments. In

Mechanism of Action

1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine acts as a selective serotonin reuptake inhibitor (SSRI) by inhibiting the reuptake of serotonin in the brain. This leads to an increase in the concentration of serotonin in the synaptic cleft, which can help to alleviate symptoms of depression and anxiety. The compound has also been shown to have affinity for other neurotransmitter receptors, including dopamine and norepinephrine receptors, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine can increase the concentration of serotonin in the brain, leading to antidepressant and anxiolytic effects. Additionally, this compound has been shown to have effects on other neurotransmitters, including dopamine and norepinephrine. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine has advantages and limitations for use in laboratory experiments. One advantage is that it has a high affinity for the serotonin transporter, making it a useful tool for studying the serotonin system. However, limitations include the potential for off-target effects on other neurotransmitter systems, as well as the need for further research to fully understand its mechanism of action.

Future Directions

For research on 1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine include exploring its potential therapeutic applications in the treatment of depression and anxiety disorders. Additionally, further research is needed to fully understand its mechanism of action and its effects on other neurotransmitter systems. This compound may also have potential applications in the treatment of other neurological disorders, such as Parkinson's disease and schizophrenia.

Scientific Research Applications

1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine has been studied for its potential therapeutic applications, including as an antidepressant and anxiolytic agent. Studies have shown that this compound has a high affinity for the serotonin transporter and can inhibit the reuptake of serotonin. This mechanism of action is similar to that of selective serotonin reuptake inhibitors (SSRIs), which are commonly used as antidepressants. Additionally, this compound has been shown to have anxiolytic effects in animal models, indicating potential use in the treatment of anxiety disorders.

properties

IUPAC Name

1-[(4-chloro-3-nitrophenyl)methyl]-4-(3-chlorophenyl)piperazine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H17Cl2N3O2/c18-14-2-1-3-15(11-14)21-8-6-20(7-9-21)12-13-4-5-16(19)17(10-13)22(23)24/h1-5,10-11H,6-9,12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYRDQFAFQDBRJX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1CC2=CC(=C(C=C2)Cl)[N+](=O)[O-])C3=CC(=CC=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H17Cl2N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine
Reactant of Route 2
Reactant of Route 2
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine
Reactant of Route 3
Reactant of Route 3
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine
Reactant of Route 4
Reactant of Route 4
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine
Reactant of Route 5
Reactant of Route 5
Reactant of Route 5
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine
Reactant of Route 6
Reactant of Route 6
Reactant of Route 6
1-(4-chloro-3-nitrobenzyl)-4-(3-chlorophenyl)piperazine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.